methyl 4-{[N-(2,4-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(2,4-dichloro-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C17H16Cl2N2O5S/c1-26-17(23)11-3-6-13(7-4-11)20-16(22)10-21(27(2,24)25)15-8-5-12(18)9-14(15)19/h3-9H,10H2,1-2H3,(H,20,22)
• InChI Key: VIDSHFAIJGRJFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN(C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C17H16Cl2N2O5S
• Molecular Weight: 431.3 g/mol

Description

Methyl 4-{[N-(2,4-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate, also known as Diclofenac-methylsulfonylmethane (MSM), is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in scientific research. This compound has been shown to have potent anti-inflammatory and analgesic effects, making it a valuable tool for studying the mechanisms of pain and inflammation.

Mechanism of Action

Diclofenac-MSM works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in pain and inflammation. By inhibiting their production, Diclofenac-MSM reduces pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac-MSM has been shown to have potent anti-inflammatory and analgesic effects in both animal and human studies. It has also been shown to have a good safety profile, with few adverse effects reported in clinical trials. However, it is important to note that like all NSAIDs, Diclofenac-MSM can cause gastrointestinal side effects such as ulcers and bleeding.

Advantages and Limitations for Lab Experiments

Diclofenac-MSM has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied in both animal and human models. It is also readily available and relatively inexpensive. However, it is important to note that Diclofenac-MSM is not suitable for all types of experiments. For example, it may not be appropriate for studies investigating the role of other inflammatory mediators besides prostaglandins.

Future Directions

There are several future directions for research on Diclofenac-MSM. One area of interest is the development of new formulations that can improve its efficacy and reduce its side effects. Another area of interest is the investigation of its potential use in treating other conditions besides pain and inflammation, such as cancer and neurodegenerative diseases. Additionally, more studies are needed to fully understand the mechanisms of action of Diclofenac-MSM and how it interacts with other inflammatory mediators in the body.

Scientific Research Applications

Diclofenac-MSM has been widely used in scientific research to study the mechanisms of pain and inflammation. It has been shown to have potent anti-inflammatory and analgesic effects, making it a valuable tool for studying the underlying mechanisms of these processes. It has also been used in studies investigating the role of prostaglandins in pain and inflammation, as it inhibits the production of these molecules.